Cas no 1547068-12-1 (3-amino-2-methyl-2-(pyridin-3-yl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(pyridin-3-yl)propan-1-ol
• CAS No: 1547068-12-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6057736
• PubChem ID: 83815921
• Update Time: 2025-06-15

3-amino-2-methyl-2-(pyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(pyridin-3-yl)propan-1-ol
• EN300-1843580
• 1547068-12-1

• Inchi： 1S/C9H14N2O/c1-9(6-10,7-12)8-3-2-4-11-5-8/h2-5,12H,6-7,10H2,1H3
• InChI Key： NZUYDSHVCWGKHK-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=NC=CC=1)CN

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-2-methyl-2-(pyridin-3-yl)propan-1-ol

Comprehensive Overview of 3-amino-2-methyl-2-(pyridin-3-yl)propan-1-ol (CAS No. 1547068-12-1)

3-amino-2-methyl-2-(pyridin-3-yl)propan-1-ol (CAS No. 1547068-12-1) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a pyridine ring, a primary amine group, and a hydroxyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula is C₉H₁₄N₂O, and its molecular weight is 166.22 g/mol. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets.

The compound’s pyridin-3-yl moiety is a critical pharmacophore, often found in drugs targeting neurological and inflammatory pathways. Recent studies highlight its relevance in designing small-molecule inhibitors for kinases and GPCRs, aligning with the growing demand for precision medicine. Users frequently search for terms like "3-amino-2-methyl-2-(pyridin-3-yl)propan-1-ol synthesis" or "CAS 1547068-12-1 applications", reflecting its industrial and academic significance. Its chiral center also opens doors for enantioselective catalysis, a hot topic in green chemistry.

From a synthetic perspective, 3-amino-2-methyl-2-(pyridin-3-yl)propan-1-ol can be prepared via reductive amination or Grignard reactions, with yields optimized through modern flow chemistry techniques. Analytical methods like HPLC and NMR are essential for purity verification, as impurities may affect downstream applications. The compound’s stability under various pH conditions is another area of interest, especially for formulators exploring prodrug strategies.

In the context of AI-driven drug discovery, this compound’s structural features are often leveraged in machine learning models to predict novel bioactive scaffolds. Searches for "CAS 1547068-12-1 suppliers" or "buy 3-amino-2-methyl-2-(pyridin-3-yl)propan-1-ol" indicate its commercial demand. Regulatory compliance, such as REACH and GMP, is crucial for vendors, ensuring safe handling and scalability.

Environmental and safety profiles of 3-amino-2-methyl-2-(pyridin-3-yl)propan-1-ol are also under scrutiny, with biodegradability and ecotoxicity studies gaining traction. As sustainability becomes a priority, researchers explore greener synthetic routes, such as enzymatic catalysis or solvent-free reactions. This aligns with global trends toward circular economy practices in chemical manufacturing.

In summary, 3-amino-2-methyl-2-(pyridin-3-yl)propan-1-ol (CAS No. 1547068-12-1) is a multifaceted compound with broad applications in medicinal chemistry, material science, and sustainable synthesis. Its integration into high-throughput screening platforms and computational chemistry tools further solidifies its role in modern research. For those seeking detailed protocols or collaborative opportunities, this compound remains a promising candidate for innovation.